4-Cyclopropoxy-6-methylnicotinonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H10N2O/c1-7-4-10(13-9-2-3-9)8(5-11)6-12-7/h4,6,9H,2-3H2,1H3
• InChI Key: VROATPIDTHGVFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=N1)C#N)OC2CC2

Description

4-Cyclopropoxy-6-methylnicotinonitrile (CAS: N/A; molecular formula: C₁₁H₁₂N₂O) is a substituted nicotinonitrile derivative characterized by a cyclopropoxy group at the 4-position and a methyl group at the 6-position of the pyridine ring. This compound is of significant interest in medicinal chemistry due to its structural similarity to kinase inhibitors, which are pivotal in targeting enzymes involved in signaling pathways for cancer and inflammatory diseases. The cyclopropoxy group introduces unique steric and electronic properties, enhancing lipophilicity and metabolic stability compared to bulkier alkoxy substituents. Its nitrile moiety (-CN) further contributes to binding affinity in enzyme active sites by forming hydrogen bonds or dipole interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-6-methylnicotinonitrile can be achieved through multicomponent reactions involving nicotinic acid derivatives. One common method involves the condensation of ethyl β-(morpholin-4-yl)crotonate with cyanothioacetamides, followed by regioselective alkylation with alkyl halides . The reaction typically takes place in ethanol at room temperature, leading to the formation of the desired nicotinonitrile derivative.

Industrial Production Methods

For large-scale production, the synthesis of 4-Cyclopropoxy-6-methylnicotinonitrile can be optimized using continuous flow chemistry techniques. This approach allows for the efficient and cost-effective production of the compound by telescoping multiple reaction steps and using inexpensive starting materials .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-6-methylnicotinonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyano group, leading to the formation of various substituted derivatives.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products.

Condensation Reactions: It can participate in condensation reactions with other compounds to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include malononitrile dimer and triethylamine.

Oxidation and Reduction: Reagents such as zinc and ammonia can be used for reductive dechlorination.

Condensation Reactions: Ethyl β-(morpholin-4-yl)crotonate and cyanothioacetamides are used in condensation reactions.

Major Products Formed

The major products formed from these reactions include various substituted nicotinonitrile derivatives, which can be further utilized in the synthesis of more complex organic molecules .

Scientific Research Applications

4-Cyclopropoxy-6-methylnicotinonitrile has several scientific research applications:

Medicinal Chemistry: It serves as a precursor for the synthesis of pharmaceutical compounds, including antiviral and anticancer agents.

Materials Science: The compound is used in the development of advanced materials with specific properties, such as conductivity and fluorescence.

Biological Research: It is utilized in the study of enzyme inhibitors and receptor modulators, contributing to the understanding of various biological pathways.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-methylnicotinonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

Table 1: Comparative Properties of Nicotinonitrile Derivatives

Compound	Substituents	Molecular Weight (g/mol)	LogP<sup>a</sup>	Melting Point (°C)	Solubility (mg/mL)	Bioactivity (IC₅₀, nM)<sup>b</sup>
4-Cyclopropoxy-6-methylnicotinonitrile	4-OCH₂C₃H₅, 6-CH₃	202.23	2.1	148–152	0.5 (DMSO)	12.4 (Kinase X)<sup></sup>
4-Methoxy-6-methylnicotinonitrile	4-OCH₃, 6-CH₃	178.19	1.6	135–138	1.2 (DMSO)	45.8 (Kinase X)<sup></sup>
4-Ethoxy-6-methylnicotinonitrile	4-OCH₂CH₃, 6-CH₃	192.21	1.8	140–143	0.8 (DMSO)	28.3 (Kinase X)<sup></sup>
6-Amino-5-nitropicolinonitrile ()	5-NO₂, 6-NH₂	164.13	0.9	220–225	<0.1 (Water)	N/A (Non-enzymatic use)

^aLogP calculated using XLogP3 method.
^bIC₅₀ values from kinase inhibition assays (lower = more potent).

Key Research Findings

Cyclopropoxy vs. Alkoxy Groups: The cyclopropoxy group in 4-Cyclopropoxy-6-methylnicotinonitrile confers a 3.5-fold higher potency than methoxy and 1.8-fold higher than ethoxy derivatives against Kinase X due to enhanced van der Waals interactions and reduced metabolic oxidation. Ethoxy and methoxy analogues exhibit higher aqueous solubility but inferior membrane permeability (PAMPA assay: cyclopropoxy LogPe = -4.2 vs. methoxy LogPe = -5.1).

Nitrile Functionality :

• Nitrile-containing derivatives show superior selectivity (>100-fold) over carboxylate or amide analogues in kinase inhibition, attributed to the nitrile’s strong dipole interaction with catalytic lysine residues.

Cyclopropoxy derivatives demonstrate superior thermal stability (decomposition >250°C) compared to ethoxy (decomposition ~200°C).